Cas no 1337880-39-3 (3-hydroxyisoquinoline-6-carboxylic acid)

3-Hydroxyisoquinoline-6-carboxylic acid is a heterocyclic carboxylic acid derivative with a molecular structure that combines a hydroxy-substituted isoquinoline core with a carboxyl functional group at the 6-position. This compound is of interest in pharmaceutical and chemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and metal-chelating agents. Its dual functionality (hydroxy and carboxyl groups) enables selective modifications, facilitating its use in medicinal chemistry and coordination chemistry applications. The compound's stability and reactivity make it suitable for further derivatization, offering researchers a valuable building block for targeted molecular design.

3-hydroxyisoquinoline-6-carboxylic acid structure

1337880-39-3 structure

Product Name:3-hydroxyisoquinoline-6-carboxylic acid

CAS No:1337880-39-3

MF:C₁₀H₇NO₃

MW:189.167482614517

MDL:MFCD22380184

CID:1233980

PubChem ID:129978840

Update Time:2025-11-06

3-hydroxyisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-hydroxy-6-isoquinolinecarboxylic Acid
- 3-hydroxyisoquinoline-6-carboxylic acid
- AT32111
- 3-Oxo-2H-isoquinoline-6-carboxylic acid
- 1337880-39-3
- 3-hydroxyisoquinoline-6-carboxylicacid
- EN300-322117
- MDL： MFCD22380184
- Inchi： 1S/C10H7NO3/c12-9-4-8-3-6(10(13)14)1-2-7(8)5-11-9/h1-5H,(H,11,12)(H,13,14)
- InChI Key： HGSGOKOTKXEKRI-UHFFFAOYSA-N
- SMILES： O=C1C=C2C=C(C(=O)O)C=CC2=CN1

Computed Properties

Exact Mass: 189.042593085g/mol
Monoisotopic Mass: 189.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 438
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 66.4Å²

3-hydroxyisoquinoline-6-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-322117-0.05g	3-hydroxyisoquinoline-6-carboxylic acid	1337880-39-3	0.05g	$515.0	2023-09-04
Enamine	EN300-322117-0.1g	3-hydroxyisoquinoline-6-carboxylic acid	1337880-39-3	0.1g	$540.0	2023-09-04
Enamine	EN300-322117-0.25g	3-hydroxyisoquinoline-6-carboxylic acid	1337880-39-3	0.25g	$564.0	2023-09-04
Enamine	EN300-322117-0.5g	3-hydroxyisoquinoline-6-carboxylic acid	1337880-39-3	0.5g	$589.0	2023-09-04
Enamine	EN300-322117-1.0g	3-hydroxyisoquinoline-6-carboxylic acid	1337880-39-3	1g	$0.0	2023-06-05
Enamine	EN300-322117-2.5g	3-hydroxyisoquinoline-6-carboxylic acid	1337880-39-3	2.5g	$1202.0	2023-09-04
Enamine	EN300-322117-5.0g	3-hydroxyisoquinoline-6-carboxylic acid	1337880-39-3	5.0g	$4349.0	2023-02-24
Enamine	EN300-322117-10.0g	3-hydroxyisoquinoline-6-carboxylic acid	1337880-39-3	10.0g	$6450.0	2023-02-24
Enamine	EN300-322117-1g	3-hydroxyisoquinoline-6-carboxylic acid	1337880-39-3	1g	$614.0	2023-09-04
Enamine	EN300-322117-5g	3-hydroxyisoquinoline-6-carboxylic acid	1337880-39-3	5g	$1779.0	2023-09-04